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Compound of Interest

Compound Name: NBD Sphingosine

Cat. No.: B3026259

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fluorescent properties,
spectral characteristics, and diverse applications of NBD-Sphingosine. As a fluorescently
labeled analog of the bioactive lipid sphingosine, NBD-Sphingosine has emerged as an
invaluable tool for elucidating the complex roles of sphingolipids in cellular signaling, trafficking,
and metabolism. This document details its photophysical characteristics, provides established
experimental protocols for its use, and visualizes its involvement in key biological pathways.

Core Fluorescent Properties

NBD (7-nitrobenz-2-oxa-1,3-diazol) is a small, environmentally sensitive fluorophore. When
conjugated to sphingosine, it creates a powerful probe to track the lipid's movement and
interactions within cellular environments. The fluorescent properties of NBD are influenced by
the polarity of its surroundings, which can be leveraged to study its association with different
cellular membranes and proteins.

Spectral Characteristics

The excitation and emission spectra of NBD-Sphingosine are key to its utility in fluorescence
microscopy and spectroscopy.
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Property Value Reference
Excitation Maximum (Aex) ~466 nm [1]
Emission Maximum (Aem) ~536 nm [1]

Molar Extinction Coefficient (g)

Varies by solvent; typically in
the range of 20,000-25,000
M~cm~! for NBD derivatives

Quantum Yield (®)

Highly solvent-dependent;
generally lower than other
fluorophores like BODIPY. For
example, the quantum yield of
NBD-NHMe in water is 0.04.[2]

Fluorescence Lifetime (1)

Sensitive to the local
environment and orientation of
the NBD group within a lipid
bilayer.[3]

Sphingolipid Signaling and the Role of NBD-

Sphingosine

Sphingolipids are not merely structural components of cell membranes; they are critical

signaling molecules involved in a myriad of cellular processes, including proliferation,

apoptosis, and inflammation. Sphingosine can be phosphorylated by sphingosine kinases

(SphK1 and SphK2) to form sphingosine-1-phosphate (S1P), a potent signaling molecule that

can act both intracellularly and extracellularly through a family of G protein-coupled receptors

(S1PR1-5).[4] NBD-Sphingosine serves as a substrate for sphingosine kinases, allowing for the

real-time monitoring of their activity and the subsequent trafficking of the resulting NBD-S1P.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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